3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one

• IUPAC Name: 3-(morpholin-4-ylmethyl)-1,3-benzothiazol-2-one
• InChI: InChI=1S/C12H14N2O2S/c15-12-14(9-13-5-7-16-8-6-13)10-3-1-2-4-11(10)17-12/h1-4H,5-9H2
• InChI Key: MQWXFGYXAVKTCP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CN2C3=CC=CC=C3SC2=O
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It belongs to the family of indole-3-carboxamides and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201. MMB-2201 is a potent agonist of the CB1 and CB2 receptors, and its effects are similar to those of THC, the active component in marijuana.

Mechanism of Action

3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one-2201 acts as a potent agonist of the CB1 and CB2 receptors, which are located throughout the body, including the brain, immune system, and peripheral tissues. Activation of these receptors leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of this compound-2201.
Biochemical and Physiological Effects:
This compound-2201 has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces a range of psychoactive effects, such as euphoria, relaxation, and altered perception.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one-2201 in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors, which allows for precise control of the experimental conditions. However, one limitation is the lack of information on its long-term effects and potential toxicity, which makes it difficult to assess its safety for human use.

Future Directions

There are several future directions for research on 3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one-2201, including investigating its potential therapeutic applications for the treatment of various medical conditions, such as chronic pain, anxiety, and depression. Additionally, further studies are needed to better understand its mechanism of action and potential side effects, as well as its interactions with other drugs and medications. Finally, research on the development of new synthetic cannabinoids with improved efficacy and safety profiles is also an important area of future research.

Synthesis Methods

3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one-2201 is synthesized by reacting 2-aminothiophenol with 4-chlorobenzyl chloride in the presence of sodium hydride to form 2-(4-chlorobenzylthio)aniline. This compound is then reacted with morpholine and acetic anhydride to form this compound.

Scientific Research Applications

3-(4-morpholinylmethyl)-1,3-benzothiazol-2(3H)-one-2201 has been used in various scientific studies to investigate its effects on the endocannabinoid system. It has been shown to bind to the CB1 and CB2 receptors with high affinity, leading to the activation of intracellular signaling pathways. This compound-2201 has also been used to study the effects of synthetic cannabinoids on the brain and behavior.